![molecular formula C6H7ClN2 B1588764 3-Chloro-4-methylpyridin-2-amine CAS No. 56960-76-0](/img/structure/B1588764.png)
3-Chloro-4-methylpyridin-2-amine
Overview
Description
3-Chloro-4-methylpyridin-2-amine is a chemical compound with the CAS Number: 56960-76-0. It has a molecular weight of 142.59 . It is used in various chemical reactions and has a significant role in the field of organic chemistry .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H7ClN2/c1-4-2-3-9-6(8)5(4)7/h2-3H,1H3,(H2,8,9). The InChI key is ATBLRRXUGPZNKX-UHFFFAOYSA-N . The detailed molecular structure analysis is not available in the searched resources.Scientific Research Applications
Catalytic Aminocarbonylation
3-Chloro-4-methylpyridin-2-amine is utilized in catalytic aminocarbonylation reactions involving nitrogen-containing iodo-heteroaromatics. This process allows the synthesis of N-substituted nicotinamide related compounds, which hold potential biological importance. Through palladium-catalyzed reactions, a variety of primary and secondary amines, including amino acid methyl esters, can be employed as nucleophiles. This method facilitates the formation of 3-pyridyl-glyoxylamides and N-alkyl/aryl-carboxamides, showcasing the compound's versatility in organic synthesis (Takács et al., 2007).
Selective Amination
Selective amination of polyhalopyridines is another significant application, where this compound plays a role in the formation of chemically important pyridine derivatives. Employing a palladium-Xantphos complex catalyst, the amination process predominantly yields the desired aminated product with high isolated yield and excellent chemoselectivity. This method highlights the compound's utility in selective synthetic transformations, providing a pathway to synthesize a wide range of aminated pyridines (Ji et al., 2003).
Functionalized BODIPY Derivatives
In the field of fluorescent probes, this compound contributes to the synthesis of functionalized, water-soluble BODIPY (4,4-difluoro-4-bora-3a,4a-diaza-s-indacene) derivatives. These derivatives are synthesized to improve water solubility and functionality for bioconjugation, demonstrating the compound's application in enhancing the properties of fluorescent dyes for biological imaging and sensing applications (Li et al., 2008).
Safety and Hazards
3-Chloro-4-methylpyridin-2-amine is associated with several hazard statements including H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to wear protective gloves/protective clothing/eye protection/face protection when handling this compound .
properties
IUPAC Name |
3-chloro-4-methylpyridin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7ClN2/c1-4-2-3-9-6(8)5(4)7/h2-3H,1H3,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATBLRRXUGPZNKX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC=C1)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70431802 | |
Record name | 2-Amino-3-chloro-4-picoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70431802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
56960-76-0 | |
Record name | 2-Amino-3-chloro-4-picoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70431802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.